Cas no 22646-79-3 (Dimethyl cyclohex-1-ene-1,4-dicarboxylate)

• Product Name: Dimethyl cyclohex-1-ene-1,4-dicarboxylate
• CAS No: 22646-79-3
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 2659821
• Update Time: 2023-08-06

Dimethyl cyclohex-1-ene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 1-cyclohexen-1,4-dicarboxylate
• dimethyl cyclohex-1-ene-1,4-dicarboxylate
• BSHSHYMAFOAWMD-UHFFFAOYSA-N
• 1-Cyclohexene-1,4-dicarboxylic acid dimethyl ester
• Dimethyl cyclohex-1-ene-1,4-dicarboxylate

• Inchi： 1S/C10H14O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h3,8H,4-6H2,1-2H3
• InChI Key： BSHSHYMAFOAWMD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC=C(C(=O)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 267
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.1825 (rough estimate)
• Melting Point: 39°C
• Boiling Point: 295.53°C (rough estimate)
• Refractive Index: 1.5550 (estimate)